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Compound of Interest

Compound Name: Methyltin trichloride

Cat. No.: B043309 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for managing the hydrolysis of methyltin trichloride (CH₃SnCl₃) in experimental

settings.

Frequently Asked Questions (FAQs) and
Troubleshooting
Q1: What is methyltin trichloride hydrolysis and why is it a concern?

A1: Methyltin trichloride is highly sensitive to moisture.[1] When it comes into contact with

water, it undergoes hydrolysis, a chemical reaction where one or more of the chloride ligands

are replaced by hydroxyl (-OH) groups. This process can be vigorous and produces various

hydrolysis products, including methylstannonic acids and polynuclear species.[2][3] This is a

concern in experiments because the formation of these unintended byproducts can interfere

with reaction mechanisms, alter product yields, and complicate the purification of the desired

compound.

Q2: How can I prevent unintentional hydrolysis of methyltin trichloride?

A2: Preventing unintentional hydrolysis requires stringent anhydrous (water-free) conditions.

Key preventative measures include:

Storage: Store methyltin trichloride in a tightly closed container in a cool, dry place,

preferably under an inert atmosphere like nitrogen.[4]
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Handling: All handling should be performed in a chemical fume hood.[4][5] Use dry

glassware and moisture-free solvents. Techniques for handling air- and moisture-sensitive

reagents, such as using a glovebox or Schlenk line, are highly recommended.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[1]

Q3: What are the visible signs of accidental hydrolysis?

A3: Accidental exposure to moisture can lead to the formation of a white, turbid solution or solid

precipitate.[6] The reaction may also release hydrogen chloride (HCl) gas, which is corrosive.

[1][7] If you observe fuming when the container is opened, it is a strong indicator of reaction

with atmospheric moisture.

Q4: My experiment produced unexpected results or a lower yield. Could hydrolysis be the

cause?

A4: Yes, uncontrolled hydrolysis is a common cause of poor yields and unexpected side

products. The formation of various methyltin oxides and hydroxides consumes your starting

material and can catalyze alternative reaction pathways. If you suspect hydrolysis, it is crucial

to review your experimental setup for potential sources of moisture contamination.

Q5: How does pH affect the hydrolysis of methyltin trichloride?

A5: The pH of the aqueous solution significantly influences the specific hydrolysis products that

are formed. As the pH increases, the hydrolysis progresses, leading to a variety of monomeric

and polymeric species.[3] For instance, in one study, a controlled reaction where the pH was

adjusted to 6-8 resulted in a white turbid solution containing hydrolysis products before the next

reaction step.[6]

Q6: What are the primary products formed during the hydrolysis of methyltin trichloride?

A6: The hydrolysis of the methyltin(IV) cation (CH₃Sn³⁺) is a stepwise process. Depending on

the pH and concentration, various species can form.[3] The initial steps involve the formation of

hydroxylated species like [CH₃Sn(OH)]²⁺ and CH₃Sn(OH)₂⁺. As hydrolysis proceeds, more

complex polynuclear species such as [(CH₃Sn)₂(OH)₅]⁺ and neutral species like CH₃Sn(OH)₃

can be formed.[3] Under more severe hydrolysis conditions, intermediates between alkyltin

trichlorides and alkanestannonic acids are formed.[2]
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Data and Properties
Physical and Chemical Properties of Methyltin
Trichloride

Property Value Reference

CAS Number 993-16-8 [8]

Molecular Formula CH₃SnCl₃ [9]

Molecular Weight 240.10 g/mol

Appearance
Off-white to gray solid or clear

colorless liquid
[8]

Melting Point 48 - 51 °C [1]

Boiling Point 171 °C [1]

Flash Point 40 °C [1]

Solubility Insoluble in water (reacts) [10]

Safety and Handling Information
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Hazard Precaution Reference

Toxicity

Highly toxic by ingestion,

inhalation, or skin contact. Can

cause severe skin burns and

eye damage.

[5][7]

Handling

Use only in a chemical fume

hood. Wear suitable protective

clothing, gloves, and eye/face

protection.

[4][5]

Storage

Store in a cool, dry place in a

tightly closed container under

nitrogen. Keep away from

sources of ignition.

[4]

Spills

Evacuate personnel. Use

proper personal protective

equipment. Sweep up material

and place into a suitable

disposal container. Avoid dust

formation.

[4][5]

First Aid (Eyes)

Immediately flush eyes with

plenty of water for at least 15

minutes. Get immediate

medical aid.

[4][5]

First Aid (Skin)

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Get

immediate medical aid.

[4][5]

Experimental Protocols
Protocol 1: Controlled Hydrolysis for Synthesis
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This protocol describes a method for the controlled hydrolysis of methyltin trichloride as an

intermediate step in the synthesis of methyltin mercaptide.

Objective: To hydrolyze methyltin trichloride in a controlled manner to form an aqueous

solution of its hydrolysis products.

Materials:

Methyltin trichloride (or a mixture with dimethyltin dichloride)

Deionized water

Inorganic base (e.g., sodium carbonate solution)

Reaction flask with magnetic stirrer

pH meter or pH indicator strips

Procedure:

In a well-ventilated fume hood, add a measured amount of methyltin trichloride to a

reaction flask.

Slowly add deionized water to the flask while stirring continuously until the methyltin
trichloride is fully dissolved.

Begin the slow, dropwise addition of an inorganic base solution. Monitor the pH of the

mixture continuously.

Continue adding the base until the pH of the solution is stable in the range of 6-8.

Once the target pH is reached, maintain stirring at a controlled temperature of 30-60°C for 3-

5 hours. This will result in the formation of a white, turbid solution containing the methyltin

hydrolysis products.[6]

This resulting solution can then be used for subsequent reaction steps, such as the addition

of isooctyl mercaptoacetate to form methyltin mercaptide.[6]
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Visualizations
Workflow for Handling Methyltin Trichloride
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Click to download full resolution via product page

Caption: Standard workflow for experiments involving methyltin trichloride.

Methyltin Trichloride Hydrolysis Pathway
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Caption: Simplified pathway of methyltin trichloride hydrolysis.
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Troubleshooting Guide for Unexpected Results

Unexpected Result
(e.g., Low Yield, Byproduct)

Were anhydrous
conditions maintained?

Source of Moisture:
- Solvents?

- Glassware?
- Atmosphere?

No / Unsure

Consider other factors:
- Reagent purity?

- Temperature control?
- Reaction time?

Yes

Action:
Dry solvents/glassware.

Use inert atmosphere (N₂/Ar).

Click to download full resolution via product page

Caption: Decision tree for troubleshooting hydrolysis-related issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.co.uk [fishersci.co.uk]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b043309?utm_src=pdf-body-img
https://www.benchchem.com/product/b043309?utm_src=pdf-custom-synthesis
https://www.fishersci.co.uk/store/msds?partNumber=11344849&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. fishersci.com [fishersci.com]

6. CN102250136A - Preparation method of methyltin mercaptide - Google Patents
[patents.google.com]

7. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER
ORGANOTIN COMPOUNDS) [web.stanford.edu]

8. Trichloromethylstannane | CH3Cl3Sn | CID 101940 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. Methyltin trichloride [webbook.nist.gov]

10. bg.cpachem.com [bg.cpachem.com]

To cite this document: BenchChem. [Technical Support Center: Managing Methyltin
Trichloride Hydrolysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043309#managing-the-hydrolysis-of-methyltin-
trichloride-in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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